N-(3,5-dimethylphenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21N5OS/c1-14-4-6-17(7-5-14)22-25-24-19-8-9-21(26-27(19)22)29-13-20(28)23-18-11-15(2)10-16(3)12-18/h4-12H,13H2,1-3H3,(H,23,28)
• InChI Key: JEQPLYXOACQQTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC(=CC(=C4)C)C
• Molecular Formula: C22H21N5OS
• Molecular Weight: 403.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21N5OS and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Insecticidal Assessment : Innovative heterocycles incorporating a thiadiazole moiety were synthesized and tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis, highlighting the potential agricultural applications of such compounds (Fadda et al., 2017).
• Molecular Docking and Screening : Novel pyridine and fused pyridine derivatives showed moderate to good binding energies on the target protein in in silico molecular docking screenings, alongside antimicrobial and antioxidant activity, indicating their potential in medicinal chemistry (Flefel et al., 2018).
• Herbicidal Activity : Novel 1,2,4-triazolo[1,5-a]pyrimidine derivatives exhibited good herbicidal activity against rape (Brassica campestris L.) and barnyardgrass (Echinochloca crusgalli L.), showcasing the utility of such compounds in developing new herbicides (Yang et al., 2001).

Antimicrobial and Antioxidant Properties

• Thienopyrimidine Derivatives : The synthesis of new thienopyrimidine derivatives and their pronounced antimicrobial activity suggests their potential in combating infectious diseases (Bhuiyan et al., 2006).
• Antioxidant Ability : Certain derivatives demonstrated significant antioxidant ability, surpassing that of ascorbic acid in assays, which could be valuable in the development of new antioxidant agents (Shakir et al., 2017).

Anticancer Activities

• Pyridotriazolopyrimidines as Antitumor Agents : Pyridotriazolopyrimidinones showed promising anticancer activity against MCF-7 and HepG2 cancer cell lines, indicating their potential as therapeutic agents in oncology (Abdallah et al., 2017).